molecular formula C30H48O5 B1179339 2beta-Hydroxypomolic acid CAS No. 119725-19-8

2beta-Hydroxypomolic acid

Cat. No.: B1179339
CAS No.: 119725-19-8
M. Wt: 488.7 g/mol
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2beta-hydroxypomolic acid is a triterpenoid. It has a role as a metabolite.
2-Epitormentic acid is a natural product found in Hoslundia opposita, Euscaphis japonica, and other organisms with data available.

Scientific Research Applications

Allelopathic Activity and Plant Growth Regulation

2beta-Hydroxypomolic acid, identified as a biotransformation product of ent-16-oxo-17-norkauran-19-oic acid by Fusarium proliferatum, exhibits allelopathic activity. This activity is demonstrated through its effect on the growth of radicals and shoots of Lactuca sativa (lettuce). The discovery marks the first report of fungal hydroxylation at position C-2 on an ent-kaurane diterpene skeleton, indicating a potential role in plant growth regulation and allelopathy (Rocha et al., 2010).

Therapeutic Potential in Diabetes Management

2beta-Hydroxybetulinic acid 3beta-caprylate, a compound related to this compound, has been studied for its therapeutic potential in diabetes management. It was found to improve glycemic control, exhibit antioxidant properties, and show pancreas and hepatoprotective effects in streptozotocin-induced diabetic rats. This compound's multifaceted benefits suggest a potential application in managing diabetes and its complications (Ahmed et al., 2016).

Involvement in Metabolic Engineering and Biosynthesis

Research into C-2α hydroxylated triterpenoids, a class of compounds including this compound, has unveiled their significant biological activities against conditions like HIV, cancer, and diabetes. The biosynthesis pathways of these compounds involve the C-2α hydroxylation catalyzed by specific cytochrome P450 (CYP) enzymes. A novel CYP enzyme responsible for this hydroxylation was identified in Crataegus pinnatifida (Hawthorn), using a metabolic engineering platform. This discovery has implications for the microbial production of natural products and highlights the role of this compound and related compounds in therapeutic applications (Dai et al., 2019).

Future Directions

While specific future directions for research on 2beta-Hydroxypomolic acid are not available, there are general trends in the field of therapeutic peptides and natural compounds that could be relevant . These include the development of new food supplements for disease prevention, the design of novel drugs, and the exploration of the biological effects of plants used in traditional medicine .

Biochemical Analysis

Biochemical Properties

2beta-Hydroxypomolic acid plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit the activity of certain enzymes involved in inflammation and oxidative stress . The compound’s interaction with these enzymes helps reduce the production of pro-inflammatory cytokines and reactive oxygen species, thereby exerting its anti-inflammatory and antioxidant effects. Additionally, this compound has been found to modulate the activity of proteins involved in cell signaling pathways, further contributing to its therapeutic potential .

Cellular Effects

This compound exerts various effects on different types of cells and cellular processes. It has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, in cancer cells, this compound can induce apoptosis by activating the intrinsic apoptotic pathway and inhibiting cell proliferation . It also affects gene expression by regulating the transcription of genes involved in cell cycle control and apoptosis. Furthermore, this compound has been reported to enhance cellular metabolism by increasing the activity of enzymes involved in energy production .

Molecular Mechanism

The molecular mechanism of this compound involves several key interactions at the molecular level. The compound binds to specific biomolecules, such as receptors and enzymes, to exert its effects. For instance, this compound has been shown to bind to nuclear receptors, leading to changes in gene expression . It can also inhibit the activity of enzymes involved in inflammation and oxidative stress, thereby reducing the production of pro-inflammatory cytokines and reactive oxygen species . These molecular interactions contribute to the compound’s anti-inflammatory, antioxidant, and anticancer properties.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation play a crucial role in determining its long-term effects on cellular function. Studies have shown that this compound is relatively stable under physiological conditions, but it can undergo degradation over extended periods . Long-term exposure to this compound has been associated with sustained anti-inflammatory and antioxidant effects, as well as potential cytotoxicity in certain cell types . These temporal effects highlight the importance of considering the duration of exposure when evaluating the compound’s therapeutic potential.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have demonstrated that low to moderate doses of the compound can exert beneficial effects, such as reducing inflammation and oxidative stress . At high doses, this compound may exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These findings underscore the importance of determining the optimal dosage range for therapeutic applications and avoiding potential toxicity at higher doses.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. The compound is metabolized primarily in the liver, where it undergoes phase I and phase II metabolic reactions . These reactions involve the action of enzymes such as cytochrome P450s and UDP-glucuronosyltransferases, which facilitate the conversion of this compound into more water-soluble metabolites for excretion . Additionally, this compound can influence metabolic flux by modulating the activity of key enzymes involved in energy production and lipid metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be taken up by cells through passive diffusion or active transport mechanisms . Once inside the cells, this compound can bind to intracellular proteins, facilitating its distribution to various cellular compartments . The compound’s localization and accumulation within tissues are influenced by factors such as tissue-specific expression of transporters and binding proteins .

Subcellular Localization

The subcellular localization of this compound plays a crucial role in determining its activity and function. The compound can be targeted to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, this compound has been found to localize in the mitochondria, where it can modulate mitochondrial function and energy production . Additionally, the compound’s localization in the nucleus allows it to interact with nuclear receptors and regulate gene expression . These subcellular localization patterns contribute to the diverse biological activities of this compound.

Properties

IUPAC Name

(1R,2R,4aS,6aR,6aS,6bR,8aR,10R,11S,12aR,14bS)-1,10,11-trihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C30H48O5/c1-17-10-13-30(24(33)34)15-14-27(5)18(22(30)29(17,7)35)8-9-21-26(4)16-19(31)23(32)25(2,3)20(26)11-12-28(21,27)6/h8,17,19-23,31-32,35H,9-16H2,1-7H3,(H,33,34)/t17-,19+,20+,21-,22-,23+,26+,27-,28-,29-,30+/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OXVUXGFZHDKYLS-VCFAZYFWSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CC(C(C5(C)C)O)O)C)C)C2C1(C)O)C)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(C[C@@H]([C@@H](C5(C)C)O)O)C)C)[C@@H]2[C@]1(C)O)C)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C30H48O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

488.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2beta-Hydroxypomolic acid
Reactant of Route 2
2beta-Hydroxypomolic acid
Reactant of Route 3
2beta-Hydroxypomolic acid
Reactant of Route 4
2beta-Hydroxypomolic acid
Reactant of Route 5
2beta-Hydroxypomolic acid
Reactant of Route 6
2beta-Hydroxypomolic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.